Cas no 2090119-44-9 (methyl 2-(2-amino-5-bromooxazol-4-yl)acetate)

• Product Name: methyl 2-(2-amino-5-bromooxazol-4-yl)acetate
• CAS No: 2090119-44-9
• MF: C₆H₇BrN₂O₃
• MW: 235.035380601883
• CID: 4710801
• Update Time: 2025-06-21

methyl 2-(2-amino-5-bromooxazol-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(2-amino-5-bromooxazol-4-yl)acetate

• Inchi： 1S/C6H7BrN2O3/c1-11-4(10)2-3-5(7)12-6(8)9-3/h2H2,1H3,(H2,8,9)
• InChI Key： IMBQIFZPJSQFRM-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CC1=C(Br)OC(N)=N1

Additional information on methyl 2-(2-amino-5-bromooxazol-4-yl)acetate

Methyl 2-(2-amino-5-bromooxazol-4-yl)acetate (CAS No. 2090119-44-9): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-(2-amino-5-bromooxazol-4-yl)acetate, identified by its unique chemical identifier CAS No. 2090119-44-9, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a complex heterocyclic structure, has emerged as a crucial intermediate in the synthesis of various biologically active agents. Its utility spans across multiple therapeutic areas, underscoring its importance in drug development pipelines.

The core structure of methyl 2-(2-amino-5-bromooxazol-4-yl)acetate consists of an oxazole ring substituted with an amino group at the 2-position and a bromine atom at the 5-position, coupled with an acetic acid methyl ester moiety. This particular arrangement imparts unique reactivity and functional properties, making it a versatile building block for medicinal chemists. The presence of both nucleophilic and electrophilic centers within the molecule allows for diverse synthetic modifications, facilitating the construction of intricate pharmacophores.

In recent years, there has been a surge in research focusing on oxazole derivatives due to their broad spectrum of biological activities. These compounds have shown promise as antimicrobial agents, kinase inhibitors, and even in the development of targeted cancer therapies. The brominated oxazole scaffold, in particular, has garnered attention for its ability to undergo cross-coupling reactions, which are fundamental to modern synthetic organic chemistry. This reactivity enables the facile introduction of additional functional groups, further expanding the structural diversity of potential drug candidates.

One of the most compelling aspects of methyl 2-(2-amino-5-bromooxazol-4-yl)acetate is its role in the synthesis of small-molecule inhibitors targeting protein-protein interactions. Protein-protein interactions are integral to numerous cellular processes and are often implicated in diseases such as cancer and inflammatory disorders. By designing molecules that disrupt these interactions, researchers aim to develop novel therapeutic strategies that address unmet medical needs. The oxazole ring in this compound serves as an excellent platform for modulating such interactions due to its ability to engage in hydrogen bonding and hydrophobic interactions.

Recent advancements in computational chemistry have further enhanced the utility of methyl 2-(2-amino-5-bromooxazol-4-yl)acetate. Through molecular modeling and virtual screening techniques, researchers can predict how this compound will interact with biological targets with remarkable accuracy. This approach has accelerated the drug discovery process by allowing for the rapid identification of lead compounds that exhibit high affinity and selectivity for desired targets. The integration of machine learning algorithms has further refined these predictions, enabling more precise design iterations.

The synthesis of methyl 2-(2-amino-5-bromooxazol-4-yl)acetate itself is a testament to the ingenuity of modern synthetic methods. Traditional approaches often rely on multi-step sequences involving harsh reagents and low yields. However, recent innovations have introduced more efficient and sustainable pathways. For instance, catalytic methods employing transition metals have significantly improved reaction efficiencies while minimizing waste generation. These greener approaches align with the growing emphasis on sustainable chemistry practices within the pharmaceutical industry.

The pharmaceutical industry's shift toward personalized medicine has also highlighted the importance of intermediates like methyl 2-(2-amino-5-bromooxazol-4-yl)acetate. Personalized medicine involves tailoring treatments to individual patients based on their genetic makeup or specific disease characteristics. The ability to rapidly synthesize and modify compounds like this one allows for the creation of customized drug analogs that can be optimized for individual patient needs. This approach holds particular promise for treating complex diseases such as cancer, where patient-to-patient variability can be substantial.

In conclusion, methyl 2-(2-amino-5-bromooxazol-4-yl)acetate (CAS No. 2090119-44-9) represents a cornerstone in modern pharmaceutical synthesis. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists seeking to develop novel therapeutics. As research continues to uncover new applications for this compound, its significance is likely to grow even further, driving innovation across multiple therapeutic disciplines.